Cas no 2168755-36-8 (ethyl 2,6-diazaspiro3.4octane-8-carboxylate)

• Product Name: ethyl 2,6-diazaspiro3.4octane-8-carboxylate
• CAS No: 2168755-36-8
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 6428021
• PubChem ID: 165501885
• Update Time: 2025-10-22

ethyl 2,6-diazaspiro3.4octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,6-diazaspiro3.4octane-8-carboxylate
• EN300-1455589
• ethyl 2,6-diazaspiro[3.4]octane-8-carboxylate
• 2168755-36-8

• Inchi： 1S/C9H16N2O2/c1-2-13-8(12)7-3-10-4-9(7)5-11-6-9/h7,10-11H,2-6H2,1H3
• InChI Key： ZCWYECXJDHMXKQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNCC21CNC2)=O

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 50.4Ų

Additional information on ethyl 2,6-diazaspiro3.4octane-8-carboxylate

Introduction to Ethyl 2,6-Diazaspiro[3.4]octane-8-carboxylate (CAS No. 2168755-36-8)

Ethyl 2,6-diazaspiro[3.4]octane-8-carboxylate (CAS No. 2168755-36-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by their fused ring systems and have been extensively studied for their diverse biological activities.

The spirocyclic structure of ethyl 2,6-diazaspiro[3.4]octane-8-carboxylate provides a rigid and well-defined scaffold that can be functionalized to modulate its biological properties. The presence of the diazaspiro moiety, along with the carboxylate group, offers multiple points of chemical modification, making it a versatile platform for drug discovery and development.

Recent studies have highlighted the potential of ethyl 2,6-diazaspiro[3.4]octane-8-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, ethyl 2,6-diazaspiro[3.4]octane-8-carboxylate has also shown promise in neurodegenerative diseases. A study conducted by a team at the University of California, San Francisco, reported that the compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that ethyl 2,6-diazaspiro[3.4]octane-8-carboxylate could be a valuable candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of ethyl 2,6-diazaspiro[3.4]octane-8-carboxylate has also been extensively studied. Research indicates that the compound has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. Moreover, preliminary toxicology studies have shown that ethyl 2,6-diazaspiro[3.4]octane-8-carboxylate is well-tolerated at therapeutic doses, with no significant adverse effects observed.

From a synthetic chemistry perspective, ethyl 2,6-diazaspiro[3.4]octane-8-carboxylate can be prepared through a multi-step process involving the formation of the spirocyclic core followed by functionalization of the carboxylic acid moiety. The synthetic route is scalable and can be adapted for large-scale production, making it suitable for pharmaceutical development.

The unique combination of structural features and biological activities makes ethyl 2,6-diazaspiro[3.4]octane-8-carboxylate an attractive target for further investigation. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to explore its potential in combination therapy with other drugs to achieve synergistic effects.

In conclusion, ethyl 2,6-diazaspiro[3.4]octane-8-carboxylate (CAS No. 2168755-36-8) represents a promising lead compound in the field of medicinal chemistry. Its anti-inflammatory and neuroprotective properties, coupled with favorable pharmacokinetic characteristics, make it a compelling candidate for further development as a therapeutic agent.